Cas no 1881806-94-5 (Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate)

• Product Name: Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate
• CAS No: 1881806-94-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5296064
• Update Time: 2025-11-02

Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate

• Inchi： 1S/C9H10N2O2/c1-3-11-6-8(10-7-11)4-5-9(12)13-2/h6-7H,3H2,1-2H3
• InChI Key： JKTCQVPXJLONJV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=CN(CC)C=N1

Additional information on Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate

Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate (CAS No. 1881806-94-5): A Comprehensive Overview

Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate (CAS No. 1881806-94-5) is a specialized organic compound that has garnered significant interest in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, featuring an imidazole core linked to a propynoate ester, is widely recognized for its unique structural properties and versatile applications. Researchers and industry professionals are increasingly exploring its potential due to its role in drug discovery, catalysis, and advanced material synthesis.

The molecular structure of Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate incorporates an ethyl-substituted imidazole ring, which is known for its electron-rich nature and ability to participate in hydrogen bonding and coordination chemistry. The prop-2-ynoate moiety further enhances its reactivity, making it a valuable intermediate in click chemistry and other modular synthetic approaches. These characteristics have led to its adoption in the development of novel pharmaceuticals, agrochemicals, and functional materials.

One of the most compelling aspects of Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate is its application in drug discovery. The imidazole scaffold is a privileged structure in medicinal chemistry, frequently found in bioactive molecules targeting enzymes, receptors, and ion channels. Researchers have utilized this compound to design potent inhibitors for diseases such as cancer, inflammation, and infectious diseases. Its compatibility with high-throughput screening and combinatorial chemistry has further amplified its utility in modern drug development pipelines.

Beyond pharmaceuticals, Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate plays a pivotal role in material science. The compound's ability to undergo controlled polymerization and cross-linking reactions makes it an attractive candidate for creating advanced polymers and coatings. These materials exhibit enhanced thermal stability, mechanical strength, and chemical resistance, addressing the growing demand for high-performance materials in industries such as aerospace, electronics, and renewable energy.

In the context of green chemistry, Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate has been explored as a sustainable building block. Its efficient synthesis routes and minimal environmental impact align with the global shift toward eco-friendly chemical processes. Recent studies have highlighted its potential in biocatalysis and photocatalysis, where it serves as a key intermediate in the production of value-added chemicals under mild conditions.

The market for Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate is expanding, driven by its diverse applications and the increasing demand for innovative chemical solutions. Leading suppliers and research institutions are investing in scalable production methods to meet the needs of academic and industrial users. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure the compound's purity and quality, which are critical for its successful deployment in sensitive applications.

For researchers and professionals seeking reliable information on Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate, understanding its synthetic protocols, reactivity profiles, and safety data is essential. Numerous peer-reviewed publications and patents detail its synthesis, often starting from commercially available imidazole derivatives and acetylene precursors. These resources provide valuable insights into optimizing reaction conditions and maximizing yields.

In summary, Methyl 3-(1-ethylimidazol-4-yl)prop-2-ynoate (CAS No. 1881806-94-5) stands out as a multifaceted compound with broad relevance across scientific and industrial domains. Its unique structural features, coupled with its applications in drug discovery, material science, and green chemistry, underscore its importance in contemporary research. As innovation continues to drive the chemical industry, this compound is poised to remain at the forefront of cutting-edge developments.